Cas no 1465336-53-1 (4-(4-Acetylphenoxy)-N-(cyanomethyl)-N-methylbenzamide)

• Product Name: 4-(4-Acetylphenoxy)-N-(cyanomethyl)-N-methylbenzamide
• CAS No: 1465336-53-1
• MF: C₁₈H₁₆N₂O₃
• MW: 308.331244468689
• CID: 5444907
• PubChem ID: 84591962
• Update Time: 2025-05-21

4-(4-Acetylphenoxy)-N-(cyanomethyl)-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• AKOS016977653
• 1465336-53-1
• Z1536762772
• EN300-26679555
• 4-(4-ACETYLPHENOXY)-N-(CYANOMETHYL)-N-METHYLBENZAMIDE
• 4-(4-Acetylphenoxy)-N-(cyanomethyl)-N-methylbenzamide

• Inchi： 1S/C18H16N2O3/c1-13(21)14-3-7-16(8-4-14)23-17-9-5-15(6-10-17)18(22)20(2)12-11-19/h3-10H,12H2,1-2H3
• InChI Key： BNGGWMQAWKHKFK-UHFFFAOYSA-N
• SMILES： C(N(CC#N)C)(=O)C1=CC=C(OC2=CC=C(C(C)=O)C=C2)C=C1

Computed Properties

• Exact Mass: 308.11609238g/mol
• Monoisotopic Mass: 308.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• Density: 1.200±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 526.6±45.0 °C(Predicted)
• pka: -1.74±0.70(Predicted)

Additional information on 4-(4-Acetylphenoxy)-N-(cyanomethyl)-N-methylbenzamide

4-(4-Acetylphenoxy)-N-(cyanomethyl)-N-methylbenzamide (CAS No. 1465336-53-1)

The compound 4-(4-Acetylphenoxy)-N-(cyanomethyl)-N-methylbenzamide, identified by the CAS number 1465336-53-1, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzamide core with an acetylphenoxy group and a cyanomethyl substituent. The integration of these functional groups imparts the molecule with distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the efficiency of the synthesis process but also contribute to the scalability of production, which is crucial for its potential commercial applications. The molecule's structure has been extensively studied using advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry, to confirm its purity and structural integrity.

One of the most promising applications of 4-(4-Acetylphenoxy)-N-(cyanomethyl)-N-methylbenzamide lies in the field of drug discovery. Its unique combination of functional groups suggests potential bioactivity, particularly in modulating enzyme activity or interacting with specific cellular pathways. Recent studies have explored its ability to inhibit key enzymes involved in metabolic disorders, such as diabetes and obesity, highlighting its potential as a lead compound for therapeutic development.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its ability to form stable crystalline structures under certain conditions makes it a candidate for use in advanced materials such as organic semiconductors or stimuli-responsive polymers. Researchers have also investigated its role in polymerization reactions, where it acts as a versatile building block for constructing complex macromolecular architectures.

The environmental impact of 4-(4-Acetylphenoxy)-N-(cyanomethyl)-N-methylbenzamide has also been a focus of recent studies. Assessments of its biodegradability and toxicity under controlled laboratory conditions suggest that it may pose minimal risk to aquatic ecosystems when used responsibly. However, further research is required to fully understand its long-term environmental fate and potential mitigation strategies.

In conclusion, 4-(4-Acetylphenoxy)-N-(cyanomethyl)-N-methylbenzamide (CAS No. 1465336-53-1) represents a multifaceted compound with diverse applications across various scientific domains. Its structural complexity and functional versatility make it an invaluable tool for researchers seeking innovative solutions in chemistry, pharmacology, and materials science. As ongoing investigations continue to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing both theoretical understanding and practical innovation.